Cas no 1824269-98-8 (5-bromo-4-chloro-pyrimidine-2-carbonitrile)

• Product Name: 5-bromo-4-chloro-pyrimidine-2-carbonitrile
• CAS No: 1824269-98-8
• MF: C₅HBrClN₃
• MW: 218.438538312912
• MDL: MFCD28126957
• CID: 4627453
• PubChem ID: 130138956
• Update Time: 2025-07-27

5-bromo-4-chloro-pyrimidine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-4-chloro-pyrimidine-2-carbonitrile
• AKOS037630981
• MFCD28126957
• 1824269-98-8
• DB-168695
• 5-Bromo-4-chloropyrimidine-2-carbonitrile
• SY246158
• AC4928
• 5-bromo-4-chloro-2-pyrimidinecarbonitrile

• MDL： MFCD28126957
• Inchi： 1S/C5HBrClN3/c6-3-2-9-4(1-8)10-5(3)7/h2H
• InChI Key： HYFBHQQMMGKBFU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C#N)N=C1Cl

Computed Properties

• Exact Mass: 216.90424g/mol
• Monoisotopic Mass: 216.90424g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.6Ų

Additional information on 5-bromo-4-chloro-pyrimidine-2-carbonitrile

Introduction to 5-Bromo-4-Chloro-Pyrimidine-2-Carbonitrile (CAS No. 1824269-98-8)

5-Bromo-4-chloro-pyrimidine-2-carbonitrile (CAS No. 1824269-98-8) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrimidines, which are fundamental building blocks in the development of various drugs and therapeutic agents. The unique combination of bromine, chlorine, and cyano groups in its structure confers it with distinct chemical properties and potential biological activities.

The chemical structure of 5-bromo-4-chloro-pyrimidine-2-carbonitrile consists of a pyrimidine ring with a bromine atom at the 5-position, a chlorine atom at the 4-position, and a cyano group at the 2-position. This arrangement provides the molecule with a high degree of functional versatility, making it an attractive candidate for various chemical modifications and derivatizations. The bromine and chlorine substituents can participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions, which are crucial for the synthesis of more complex molecules.

In recent years, 5-bromo-4-chloro-pyrimidine-2-carbonitrile has been extensively studied for its potential applications in drug discovery and development. One of the key areas of interest is its use as a starting material for the synthesis of novel antiviral agents. Pyrimidine derivatives have shown promising antiviral activity against a range of viruses, including HIV, hepatitis B virus (HBV), and herpes simplex virus (HSV). The presence of bromine and chlorine substituents in 5-bromo-4-chloro-pyrimidine-2-carbonitrile can enhance its binding affinity to viral enzymes, thereby improving its antiviral efficacy.

Beyond antiviral applications, 5-bromo-4-chloro-pyrimidine-2-carbonitrile has also been explored for its potential as an anticancer agent. Pyrimidine-based compounds have been shown to exhibit cytotoxic effects against various cancer cell lines by interfering with DNA synthesis and repair mechanisms. The bromine and chlorine substituents can modulate the lipophilicity and cellular uptake of the molecule, potentially enhancing its anticancer activity. Recent studies have demonstrated that derivatives of 5-bromo-4-chloro-pyrimidine-2-carbonitrile can selectively target specific cancer cell types, making them promising candidates for further development.

The synthetic accessibility of 5-bromo-4-chloro-pyrimidine-2-carbonitrile is another factor that contributes to its appeal in pharmaceutical research. Various synthetic routes have been developed to efficiently produce this compound on both laboratory and industrial scales. One common approach involves the reaction of 4-chloropyrimidine-2-carbonitrile with brominating agents such as N-bromosuccinimide (NBS) or bromine itself. These methods are robust and can be readily adapted to produce different derivatives by varying the reaction conditions or using alternative starting materials.

In addition to its direct applications in drug discovery, 5-bromo-4-chloro-pyrimidine-2-carbonitrile serves as an important intermediate in the synthesis of other bioactive compounds. For example, it can be used as a building block for the preparation of pyrazolo[3,4-d]pyrimidines, which are known for their potent biological activities, including anti-inflammatory and anti-tumor properties. The versatility of this compound makes it a valuable tool in combinatorial chemistry and high-throughput screening efforts aimed at identifying new lead compounds.

The physicochemical properties of 5-bromo-4-chloro-pyrimidine-2-carbonitrile, such as its solubility, stability, and reactivity, have been well-characterized through various analytical techniques. These properties are crucial for optimizing its use in different chemical processes and ensuring its compatibility with other reagents and solvents. For instance, its moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) facilitates its use in biological assays and drug formulation studies.

In conclusion, 5-bromo-4-chloro-pyrimidine-2-carbonitrile (CAS No. 1824269-98-8) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and functional groups make it an ideal candidate for the development of novel therapeutic agents targeting viral infections and cancer. Ongoing research continues to uncover new applications and derivatives of this compound, further solidifying its importance in the field.